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Compound of Interest

Compound Name: Diallyl dicarbonate

Cat. No.: B055262

This guide provides a comprehensive overview of the physical and chemical properties of
diallyl dicarbonate, a versatile reagent in organic synthesis. Intended for researchers,
scientists, and professionals in drug development, this document delves into the compound's
synthesis, reactivity, and key applications, with a focus on the causality behind its chemical
behavior and practical, field-proven insights.

Introduction: Unveiling Diallyl Dicarbonate

Diallyl dicarbonate, also known as diallyl pyrocarbonate or (Alloc)20, is a reactive organic
compound valued for its role as an efficient electrophilic reagent.[1][2] Its utility stems from the
presence of two allyl groups and a central dicarbonate moiety, which confer a unique reactivity
profile. This structure allows it to serve as a powerful agent for the introduction of the
allyloxycarbonyl (Alloc) protecting group, a cornerstone in modern peptide synthesis and the
preparation of complex molecules.[1] Furthermore, its reactivity extends to polymer chemistry,
where it participates in the formation of specialized polymers.[1] This guide will primarily focus
on the properties and reactions of diallyl dicarbonate (CAS Number: 115491-93-5), while also
providing context with the related diallyl carbonate (CAS Number: 15022-08-9).

Physicochemical Properties: A Quantitative
Overview
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The physical characteristics of a reagent are critical for its handling, storage, and application in

experimental design. Diallyl dicarbonate is a clear, colorless to slightly pale yellow liquid.[1] Its

key physical and chemical properties are summarized in the table below for easy reference and

comparison.
Diallyl Dicarbonate .
Property Diallyl Carbonate Source(s)
(Pyrocarbonate)
CAS Number 115491-93-5 15022-08-9 [1][2]13]
Molecular Formula C8H1005 C7H1003 [1112114]
Molecular Weight 186.17 g/mol 142.15 g/mol [1112]14]
Clear colorless to o
) Colorless liquid with a
Appearance slightly pale yellow [1][5]
o pungent odor
liquid
Density 1.121 g/mL at 25 °C 0.991 g/mL at 25 °C [1112]1[3]
Boiling Point 60 °C at 0.05 mmHg 95-97 °C at 60 mmHg  [1][2][3]
Refractive Index nD20 =1.431 - 1.435 n20/D 1.428 [1][3]
Storage Temperature 0-8°C 2-8°C [11[3]

Synthesis of Diallyl Carbonate

The synthesis of diallyl carbonate can be achieved through several routes, typically involving

the reaction of allyl alcohol with a suitable electrophilic carbonyl source.[5] One common

method involves the nucleophilic acyl substitution of phosgene with two equivalents of allyl

alcohol.[5] Alternative and often greener approaches utilize less hazardous reagents like urea

or employ transesterification reactions with other carbonates, such as catechol carbonate.[5]

A patented method for a related compound, diallyl diethylene glycol carbonate, involves the

reaction of diethylene glycol, allyl alcohol, and dimethyl carbonate in the presence of an ion

exchange resin catalyst.[6] This process includes an initial reaction to form diallyl carbonate

and methanol, followed by a transesterification reaction.[6]
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Chemical Reactivity and Mechanistic Insights

The chemical behavior of diallyl dicarbonate is dominated by the electrophilicity of the
carbonyl carbons and the unique properties of the allyl groups.

Allyloxycarbonylation of Nucleophiles

Diallyl dicarbonate is a highly effective reagent for the protection of amines, alcohols, and
thiols as their corresponding allyl carbonates and carbamates. This reactivity is particularly
valuable in multi-step organic synthesis, where the selective protection and deprotection of
functional groups are paramount.

The reaction with primary and secondary amines proceeds readily to form N-allyloxycarbonyl
(N-Alloc) protected amines. The Alloc group is prized for its stability under a range of conditions
and its facile, orthogonal removal using palladium catalysts.

Reactants

Diallyl Dicarbonate N Products
((Alloc)20) W_‘ Deprotection
| - (Pd(0)
N-Alloc Protected Amine |-—--====%-- Allyl Alcohol + CO2
//"

(R-NH2 / R2NH)

(Primary/Secondary Amine)’

Click to download full resolution via product page

Caption: Reaction of diallyl dicarbonate with an amine to form an N-Alloc protected amine.

Role in Polymer Chemistry

The allyl groups in diallyl carbonate and its derivatives are susceptible to polymerization,
making them valuable monomers in the production of specialty polymers. For instance, diallyl
carbonate is a key component in the synthesis of certain polycarbonates and non-isocyanate
polyurethanes.[5] The polymerization is often initiated by radical initiators like benzoyl peroxide.

[5]
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Tsuji-Trost Allylation

Allyl carbonates, including diallyl carbonate, are widely employed in the Tsuji-Trost reaction, a
palladium-catalyzed allylic substitution.[5] They facilitate the in-situ generation of various
nucleophiles, which can enhance reaction rates compared to other allyl sources like allyl
acetate.[5][7]

Experimental Protocol: Amine Protection using
Diallyl Dicarbonate

This protocol outlines a general procedure for the protection of a primary amine with diallyl
dicarbonate.

Obijective: To synthesize an N-allyloxycarbonyl (N-Alloc) protected amine.
Materials:

e Primary amine

 Diallyl dicarbonate

» Anhydrous aprotic solvent (e.g., dichloromethane or tetrahydrofuran)

e Base (e.g., triethylamine or diisopropylethylamine)

¢ Stir plate and magnetic stir bar

e Round-bottom flask

o Apparatus for inert atmosphere (e.g., nitrogen or argon)

Procedure:

e Preparation: In a clean, dry round-bottom flask under an inert atmosphere, dissolve the
primary amine in the chosen anhydrous solvent.

o Base Addition: Add the base to the reaction mixture. The base acts as a scavenger for the
acidic byproduct generated during the reaction.
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» Reagent Addition: Slowly add a solution of diallyl dicarbonate in the same solvent to the
stirred reaction mixture at room temperature. The slow addition helps to control any potential
exotherm.

o Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting amine is
consumed.

e Workup: Upon completion, quench the reaction with a suitable aqueous solution (e.g.,
saturated ammonium chloride). Extract the product into an organic solvent.

 Purification: Wash the combined organic layers with brine, dry over an anhydrous drying
agent (e.g., sodium sulfate), filter, and concentrate under reduced pressure. The crude
product can then be purified by column chromatography.

Causality Behind Experimental Choices:
 Inert Atmosphere: Prevents side reactions with atmospheric moisture and oxygen.

e Anhydrous Solvent: Water can compete with the amine as a nucleophile, leading to
hydrolysis of the diallyl dicarbonate and reduced vyield.

o Base: Neutralizes the in-situ generated acid, preventing the protonation of the amine starting
material and driving the reaction to completion.

Safety and Handling

Diallyl dicarbonate and diallyl carbonate are reactive chemicals that require careful handling.

o Hazards: Diallyl carbonate is a flammable liquid and vapor.[7][8] It can cause skin and
serious eye irritation, and may also cause respiratory irritation.[7][8][9] Diallyl dicarbonate is
harmful if swallowed, in contact with skin, or if inhaled.[10]

» Handling: Work in a well-ventilated area, preferably in a chemical fume hood.[11] Wear
appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat.[7][12] Keep away from heat, sparks, open flames, and hot surfaces.[8]
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» Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[8][11]
Recommended storage temperatures are typically between 0 and 8 °C.[1][3]

Conclusion

Diallyl dicarbonate is a valuable and versatile reagent in organic synthesis, primarily utilized
for the efficient protection of various functional groups. Its well-defined reactivity, coupled with
the advantageous properties of the resulting protected compounds, ensures its continued
importance in the synthesis of complex molecules and polymers. A thorough understanding of
its physical properties, chemical behavior, and safe handling practices is essential for its
effective and safe utilization in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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